Cas no 1692210-10-8 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester
• CAS No: 1692210-10-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5274658
• Update Time: 2025-05-30

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester

• Inchi： 1S/C10H12N2O3/c1-10(3-4-10)9-11-5-6(7(13)12-9)8(14)15-2/h5H,3-4H2,1-2H3,(H,11,12,13)
• InChI Key： UHAKENMZONCYGU-UHFFFAOYSA-N
• SMILES： C1(C2(C)CC2)NC(=O)C(C(OC)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester (CAS No. 1692210-10-8): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester, identified by its CAS number 1692210-10-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural uniqueness of this molecule, characterized by its 1,6-dihydro scaffold and the presence of a methyl ester group, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester incorporates several key functional groups that contribute to its potential pharmacological properties. The pyrimidine ring is a core component of many biologically active molecules, including nucleoside analogs that have been successfully utilized in the treatment of viral infections and cancer. The 1-methylcyclopropyl substituent at the 2-position introduces steric hindrance and may influence the compound's interactions with biological targets. Additionally, the methyl ester at the carboxyl position enhances solubility and bioavailability, making it a favorable feature for drug design.

In recent years, there has been growing interest in developing novel compounds with enhanced efficacy and reduced side effects. The synthesis and characterization of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester have been subjects of extensive research due to its potential applications in addressing various therapeutic challenges. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential as an antiviral agent. Pyrimidine derivatives have shown remarkable activity against a range of viruses by inhibiting key enzymes involved in viral replication. The structural features of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester suggest that it may interact with viral polymerases or other essential viral proteins, thereby disrupting the infection cycle. Preliminary studies have indicated promising results in vitro, highlighting its potential as a lead compound for further development.

The biological activity of this compound has also been explored in the context of anticancer therapy. Pyrimidine-based molecules are known to exhibit cytotoxic effects on cancer cells by interfering with DNA replication and cell division. The unique structural motif of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester may enable it to selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer drugs.

Furthermore, the compound's potential as an anti-inflammatory agent has not been overlooked. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Pyrimidine derivatives have demonstrated anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The structural features of this compound may allow it to interfere with inflammatory cascades, thereby providing relief from symptoms associated with inflammatory conditions.

The pharmacokinetic properties of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester are also crucial factors that determine its therapeutic efficacy. Studies have shown that the presence of a methyl ester group can significantly influence drug absorption, distribution, metabolism, and excretion (ADME). This compound's favorable pharmacokinetic profile suggests that it may exhibit good bioavailability and prolonged half-life upon administration.

In conclusion,5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylcyclopropyl)-6-oxo-, methyl ester (CAS No. 1692210-10-8) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development in various therapeutic areas. As our understanding of drug mechanisms continues to evolve,this compound holds promise for addressing unmet medical needs through innovative therapeutic strategies.